Cas no 1502867-08-4 (Methyl 2-fluoro-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-fluoro-5-(trifluoromethoxy)benzoate
• CAS No: 1502867-08-4
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 4951024
• PubChem ID: 18925640
• Update Time: 2024-03-01

Methyl 2-fluoro-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H6F4O3/c1-15-8(14)6-4-5(2-3-7(6)10)16-9(11,12)13/h2-4H,1H3
• InChI Key： CZZFOTDRIBMDHG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Exact Mass: 238.02530670g/mol
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters